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Cat. No.: B1207919 Get Quote

Glycine Cresol Red: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Glycine cresol red is a specialized derivative of the well-known pH indicator cresol red. By

incorporating glycine moieties, this molecule gains enhanced chelating properties, making it a

valuable complexometric indicator for the spectrophotometric determination of various metal

ions. Its distinct color change upon binding with metal cations allows for sensitive and selective

quantification. Beyond its analytical applications in chemistry, Glycine cresol red has also

found utility as a specialized stain in the field of neurohistology. This technical guide provides

an in-depth overview of the chemical structure, properties, and key applications of Glycine
cresol red, complete with available quantitative data and generalized experimental protocols.

Chemical Structure and Identification
Glycine cresol red is structurally characterized by a cresol red backbone to which two glycine

(2-aminoacetic acid) groups are attached. This modification, achieved through a Mannich-type

reaction, introduces aminocarboxylate functionalities, which are excellent chelating agents for

metal ions.
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The systematic IUPAC name for Glycine cresol red is N,N'-[(3H-2,1-Benzoxathiole 1,1-

dioxide)-3-ylidenebis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bisglycine.

The core structure consists of a sultone ring derived from o-cresolsulfonephthalein, which is

common to phthalein dyes. The addition of the glycine groups transforms the molecule into a

sensitive indicator for metal ions.

Physicochemical Properties
Glycine cresol red is typically available as a sodium salt, which is a conjugated organic dye

salt.[1] The properties of the free acid and its sodium salt are summarized below.

Property Value Reference

Chemical Formula C27H28N2O9S (Acid Form)

C27H27N2NaO9S (Sodium

Salt)
[1]

Molecular Weight 556.6 g/mol (Acid Form)

578.57 g/mol (Sodium Salt) [1]

CAS Number 4079-10-1 (Acid Form)

77031-64-2 (Sodium Salt) [1]

Appearance Red-brown powder or crystals

Solubility

Sparingly soluble in water;

soluble in ethanol. The sodium

salt is water-soluble.

[2]

Note: Specific quantitative data such as pKa values and absorption maxima for Glycine cresol
red are not readily available in the literature. For the parent compound, cresol red, the pKa is

approximately 1.0 for the first transition (red to yellow) and in the range of 7.2-8.8 for the

second transition (yellow to purplish-red).[2] It is expected that the addition of glycine moieties

would influence these values.

Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.calpaclab.com/glycine-cresol-red-sodium-salt-1-gram/ala-g336308-1g
https://www.calpaclab.com/glycine-cresol-red-sodium-salt-1-gram/ala-g336308-1g
https://www.calpaclab.com/glycine-cresol-red-sodium-salt-1-gram/ala-g336308-1g
https://www.calpaclab.com/glycine-cresol-red-sodium-salt-1-gram/ala-g336308-1g
https://chrominfo.blogspot.com/2022/02/preparation-of-cresol-red-indicator.html?m=1
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://chrominfo.blogspot.com/2022/02/preparation-of-cresol-red-indicator.html?m=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Complexometric Indicator for Metal Ion Determination
The primary application of Glycine cresol red is as a complexometric indicator for the

spectrophotometric determination of metal ions. The glycine groups form stable colored

complexes with various cations, including Al³⁺, Ga³⁺, and In³⁺.[3] The formation of these

complexes results in a distinct color change that can be quantified using a spectrophotometer.

This allows for the determination of the concentration of these metal ions in a sample.

A study on the related compound, Semi-Glycinecresol Red, provided insights into the formation

of complexes with bivalent metal ions. It was found to form 1:1 and 1:2 (metal:ligand)

complexes in alkaline solutions. For instance, with Cu(II), it forms protonated complexes in

weakly acidic media, making it a suitable indicator for copper under these conditions.

Neurohistological Staining
Glycine cresol red has also been utilized as a specialized stain in neurohistology for the

pathological examination of nerve tissue and neuroglia.[4] While the precise mechanism of its

staining action in neural tissues is not extensively documented in readily available literature, its

application suggests a selective affinity for certain cellular or extracellular components within

the nervous system.

Experimental Protocols
General Protocol for Spectrophotometric Determination
of Metal Ions
The following is a generalized protocol for the use of Glycine cresol red as a complexometric

indicator. The optimal pH, wavelength, and concentration of the indicator should be determined

empirically for each specific metal ion and experimental setup.

Materials:

Glycine cresol red indicator solution (e.g., 0.1% w/v in ethanol or water for the sodium salt)

Standard solutions of the metal ion of interest

Buffer solutions to maintain the desired pH
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Spectrophotometer and cuvettes

Procedure:

Preparation of a Calibration Curve: a. Prepare a series of standard solutions of the metal ion

at known concentrations. b. To each standard, add a fixed amount of Glycine cresol red
solution and the appropriate buffer to maintain the optimal pH for complex formation. c. Allow

the color to develop for a set period. d. Measure the absorbance of each solution at the

wavelength of maximum absorbance (λmax) of the metal-indicator complex. e. Plot a graph

of absorbance versus metal ion concentration to generate a calibration curve.

Analysis of an Unknown Sample: a. Prepare the unknown sample in the same manner as

the standards, adding the Glycine cresol red solution and buffer. b. Measure the

absorbance of the sample at the same λmax. c. Determine the concentration of the metal ion

in the sample by comparing its absorbance to the calibration curve.

Neurohistological Staining
Detailed protocols for the use of Glycine cresol red in neurohistology are not widely available

in English literature. Researchers interested in this application are advised to consult

specialized neurohistology manuals or the original publication by Panchenko et al. (1997), if

accessible. A general approach would likely involve the preparation of a staining solution of

Glycine cresol red, followed by incubation with fixed and sectioned nerve tissue, and

subsequent washing and mounting for microscopic examination.

Synthesis of Glycine Cresol Red
The synthesis of Glycine cresol red typically involves a Mannich reaction, where cresol red is

reacted with formaldehyde and glycine. This reaction introduces the aminomethyl glycine

groups onto the phenolic rings of the cresol red molecule. While detailed industrial synthesis

protocols are proprietary, a general laboratory-scale synthesis can be conceptualized as

follows:

Cresol red is dissolved in a suitable solvent, such as ethanol.

An aqueous solution of glycine and formaldehyde is prepared.
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The two solutions are mixed and refluxed for several hours.

The reaction progress can be monitored by thin-layer chromatography.

Upon completion, the product can be isolated by precipitation, filtration, and purified by

recrystallization.

Visualization of Application
The following diagram illustrates the workflow for the spectrophotometric determination of metal

ions using Glycine cresol red as a complexometric indicator.
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Workflow for Metal Ion Determination using Glycine Cresol Red
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Caption: Workflow for Metal Ion Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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